Cas no 856828-07-4 (2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione)

• Product Name: 2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione
• CAS No: 856828-07-4
• MF: C₁₇H₁₆N₂O₃
• MW: 296.32
• MDL: MFCD06795964
• CID: 2951841
• PubChem ID: 53411858
• Update Time: 2025-05-22

2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-((4-Methoxyphenyl)amino)ethyl)isoindoline-1,3-dione
• 2-[2-(4-Methoxy-phenylamino)-ethyl]-isoindole-1,3-dione
• AS-11213
• 856828-07-4
• AKOS026671261
• SCHEMBL10819269
• SB64980
• N-(4`-Methoxyphenyl)aMinoethylaMino phthaliMide
• 2-[2-(4-methoxyanilino)ethyl]isoindole-1,3-dione
• MFCD06795964
• 2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione

• MDL： MFCD06795964
• Inchi： InChI=1S/C17H16N2O3/c1-22-13-8-6-12(7-9-13)18-10-11-19-16(20)14-4-2-3-5-15(14)17(19)21/h2-9,18H,10-11H2,1H3
• InChI Key： UGGYMBQBWONXKK-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)NCCN2C(=O)C3=CC=CC=C3C2=O

Computed Properties

• Exact Mass: 296.11609238g/mol
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Melting Point: 113-115°C

2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione

Comprehensive Overview of 2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione (CAS No. 856828-07-4)

2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione, with the CAS number 856828-07-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of isoindole-1,3-dione derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "isoindole derivatives applications" or "4-Methoxy-phenylamino compounds" to explore its potential uses.

The molecular structure of 2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione features a unique combination of a methoxy-phenylamino group and an isoindole-1,3-dione core. This structural arrangement is pivotal for its interactions in biological systems, making it a subject of interest for studies related to enzyme inhibition and receptor modulation. Recent trends in scientific literature highlight queries such as "how does 856828-07-4 work in cells" or "isoindole-1,3-dione mechanism of action," reflecting the growing curiosity about its functional properties.

In the context of current research hotspots, 2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione is being investigated for its potential role in targeted drug delivery systems. The compound's ability to bind selectively to certain proteins aligns with the rising demand for precision medicine solutions. Searches like "CAS 856828-07-4 in drug development" or "isoindole derivatives in oncology" underscore its relevance in modern therapeutics. Additionally, its stability and solubility profiles are often discussed under keywords such as "856828-07-4 solubility data" or "methoxy-phenylamino compound stability."

From a synthetic chemistry perspective, the preparation of 2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione involves multi-step organic reactions, including amide bond formation and aromatic substitution. Researchers frequently look up "synthesis of isoindole-1,3-dione derivatives" or "optimizing 4-Methoxy-phenylamino reactions" to refine its production processes. The compound's purity and yield are critical factors, as indicated by searches like "CAS 856828-07-4 HPLC analysis" or "isoindole derivative purification methods."

Beyond its chemical properties, 2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione has also been explored in material science. Its conjugated π-electron system makes it a candidate for organic semiconductors and photovoltaic applications. Queries such as "isoindole-1,3-dione in optoelectronics" or "856828-07-4 for light-emitting diodes" reflect this interdisciplinary interest. The compound's thermal stability and electronic properties are often analyzed under keywords like "methoxy-phenylamino compound conductivity."

In summary, 2-2-(4-Methoxy-phenylamino)-ethyl-isoindole-1,3-dione (CAS No. 856828-07-4) is a versatile compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique structure and functional groups continue to inspire research, as evidenced by trending searches like "latest studies on 856828-07-4" or "isoindole-1,3-dione future prospects." As scientific advancements progress, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.